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Compound of Interest

Compound Name: Sarcosine-15N

Cat. No.: B15143818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the utilization of

high-purity Sarcosine-15N in research, with a focus on its application in studying cancer

metabolism, particularly in prostate cancer.

Introduction
Sarcosine, an N-methyl derivative of the amino acid glycine, has been identified as a key

metabolite in several biological processes and is notably elevated in aggressive prostate

cancer.[1][2][3][4] Stable isotope-labeled Sarcosine-15N serves as a powerful tool for tracing

the metabolic fate of sarcosine and related pathways in vitro and in vivo. Its incorporation into

cellular metabolites allows for precise quantification and flux analysis using mass spectrometry

(MS) and nuclear magnetic resonance (NMR) spectroscopy.[5][6][7] This document outlines

protocols for metabolic labeling of cancer cell lines with Sarcosine-15N and subsequent

analysis, as well as providing relevant quantitative data and pathway diagrams.

High-purity Sarcosine-15N is available from various suppliers, including MedChemExpress

and Eurisotop, ensuring accessibility for research purposes.[5][8]

Key Applications
Metabolic Flux Analysis (MFA): Tracing the flow of nitrogen from Sarcosine-15N through

interconnected metabolic pathways.[5][9][10]
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Quantitative Proteomics: Using 15N labeling as an internal standard for accurate protein

quantification.[7]

Cancer Metabolism Studies: Investigating the role of sarcosine in cancer progression and

identifying potential therapeutic targets.[2][3][4][11]

Neuroscience Research: Studying the role of sarcosine as a glycine transporter type I

(GlyT1) inhibitor and N-methyl-D-aspartate (NMDA) receptor co-agonist in conditions like

schizophrenia.[5]

Quantitative Data Summary
The following tables summarize key quantitative data for the application of Sarcosine-15N in

research.

Table 1: Recommended Sarcosine Concentrations for In Vitro Studies

Cell Line Application
Sarcosine
Concentration
Range

Reference

PC-3 (Prostate

Cancer)

Viability and

Proliferation Assays
0.2 µM - 10 µM [12]

PC-3 (Prostate

Cancer)

Metabolic Analysis

(NMR)
10 µM, 25 µM, 50 µM [11]

LNCaP (Prostate

Cancer)

Viability and

Proliferation Assays
0 - 10 µM [12]

LNCaP (Prostate

Cancer)

Metabolic Analysis

(NMR)
10 µM, 25 µM, 50 µM [11]

Table 2: Kinetic Parameters of Enzymes in Sarcosine Metabolism
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Enzyme Substrate
Apparent
Km

Apparent
Vmax

Organism Reference

Glycine

Sarcosine N-

Methyltransfe

rase (GSMT)

Glycine 9 mM
0.8 µmol min-

1 mg-1

Ectothiorhodo

spira

halochloris

[13]

Glycine

Sarcosine N-

Methyltransfe

rase (GSMT)

Sarcosine 25 mM
0.9 µmol min-

1 mg-1

Ectothiorhodo

spira

halochloris

[13]

Sarcosine

Dimethylglyci

ne N-

Methyltransfe

rase (SDMT)

Sarcosine 6.1 mM
1.3 µmol min-

1 mg-1

Ectothiorhodo

spira

halochloris

[13]

Glycine N-

Methyltransfe

rase (GNMT)

Glycine 2 - 20 mM
35 - 96 min-1

(kcat)

Rabbit, Rat,

Human
[14]

Glycine N-

Methyltransfe

rase (GNMT)

S-

adenosylmet

hionine

0.03 - 0.2 mM
35 - 96 min-1

(kcat)

Rabbit, Rat,

Human
[14]

Experimental Protocols
Protocol 1: Metabolic Labeling of Prostate Cancer Cells
with Sarcosine-15N for Mass Spectrometry Analysis
This protocol details the steps for labeling prostate cancer cells (e.g., PC-3 or LNCaP) with

Sarcosine-15N to trace its metabolic fate.

Materials:

High-purity Sarcosine-15N
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Prostate cancer cell lines (PC-3, LNCaP)

Complete cell culture medium (e.g., RPMI 1640 with 10% FBS and 1%

penicillin/streptomycin)

6-well cell culture plates

Phosphate-buffered saline (PBS), ice-cold

Methanol, ice-cold

Water, LC-MS grade, ice-cold

Cell scraper

Microcentrifuge tubes

Centrifuge

Procedure:

Cell Seeding: Seed PC-3 or LNCaP cells in 6-well plates at a density that will result in 60-

70% confluency at the time of labeling.[11]

Preparation of Labeling Medium: Prepare complete cell culture medium supplemented with

Sarcosine-15N at the desired final concentration (e.g., 10 µM, 25 µM, or 50 µM).[11]

Metabolic Labeling:

Aspirate the standard culture medium from the cells.

Wash the cells once with PBS.

Add the prepared Sarcosine-15N labeling medium to the cells.

Incubate the cells for a specified duration (e.g., 24 or 48 hours) at 37°C and 5% CO2. The

48-hour time point has been shown to induce metabolic shifts.[11]

Metabolite Extraction:
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Place the cell culture plates on ice.

Aspirate the labeling medium.

Wash the cells twice with ice-cold PBS.

Add 1 mL of ice-cold 80% methanol to each well.

Scrape the cells from the plate and transfer the cell suspension to a pre-chilled

microcentrifuge tube.

Vortex the tubes vigorously for 1 minute.

Centrifuge at 14,000 rpm for 5 minutes at 4°C.

Transfer the supernatant containing the metabolites to a new microcentrifuge tube.

Dry the metabolite extract using a vacuum concentrator.

Sample Reconstitution for LC-MS Analysis:

Reconstitute the dried metabolite extract in a suitable solvent for your LC-MS method

(e.g., 50 µL of 50% methanol in water).

Vortex and centrifuge to pellet any insoluble material.

Transfer the supernatant to an autosampler vial for analysis.

Protocol 2: NMR Spectroscopy Analysis of Sarcosine-
15N Labeled Cell Extracts
This protocol outlines the sample preparation and general parameters for analyzing

Sarcosine-15N labeled cell extracts by NMR spectroscopy.

Materials:

Sarcosine-15N labeled cell extract (from Protocol 1)

Deuterium oxide (D2O) with a known concentration of an internal standard (e.g., TSP)
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NMR tubes (e.g., 3 mm or 5 mm)

Procedure:

Sample Preparation:

Reconstitute the dried metabolite extract from Protocol 1 in a minimal volume of D2O

containing a chemical shift reference and quantification standard (e.g., TSP).

Ensure complete dissolution by vortexing.

Centrifuge the sample to remove any particulate matter.

Transfer the supernatant to an appropriate NMR tube.

NMR Data Acquisition:

Acquire one-dimensional (1D) 1H and two-dimensional (2D) 1H-15N Heteronuclear Single

Quantum Coherence (HSQC) spectra on a high-field NMR spectrometer.

The 1H-15N HSQC experiment will specifically detect signals from 15N-labeled

metabolites, providing high resolution and selectivity.

Data Processing and Analysis:

Process the NMR spectra using appropriate software (e.g., TopSpin, NMRPipe).

Identify and quantify the 15N-labeled metabolites based on their chemical shifts and signal

intensities relative to the internal standard.

Signaling Pathways and Experimental Workflows
Sarcosine Metabolism and its Role in Prostate Cancer
Sarcosine metabolism is intricately linked to one-carbon metabolism and plays a significant role

in prostate cancer progression. The key enzymes involved are Glycine N-methyltransferase

(GNMT), which synthesizes sarcosine from glycine, and Sarcosine Dehydrogenase (SARDH),

which degrades sarcosine back to glycine.[4] In prostate cancer, GNMT expression is often

elevated, while SARDH expression is reduced, leading to an accumulation of sarcosine.[4]
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Caption: Sarcosine metabolic pathway in the context of prostate cancer.

mTOR Signaling Pathway and Sarcosine
The mTOR (mechanistic target of rapamycin) signaling pathway is a central regulator of cell

growth, proliferation, and metabolism. It is often dysregulated in cancer. While a direct

regulatory link between sarcosine and mTOR is still under investigation, sarcosine metabolism

intersects with pathways that influence mTOR activity, such as amino acid sensing and one-

carbon metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15143818#purchasing-high-purity-sarcosine-15n-for-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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